Cas no 923420-06-8 (1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one)

• Product Name: 1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one
• CAS No: 923420-06-8
• CID: 5454621
• Update Time: 2025-05-30

1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2,2-diphenylethanone
• 1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one

• Inchi： 1S/C26H26N3O3S2/c1-34(31,32)23-14-8-13-22-24(23)27-25(33-22)29-17-15-28(16-18-29)19-26(30,20-9-4-2-5-10-20)21-11-6-3-7-12-21/h2-14H,15-19H2,1H3
• InChI Key： OTIZYAUFPNRVKB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(S(C)(=O)=O)C=CC=C3S2)CC1)C(=O)(C1=CC=CC=C1)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-4-(4-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-diphenylethan-1-one

Chemical Profile and Recent Advances of 1-(4-(4-Methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl)-2,2-diphenylethan-1-one (CAS No. 923420-06-8)

1-(4-(4-Methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl)-2,2-diphenylethan-1-one, identified by the CAS registry number 923420-06-8, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, including oncology and neurodegenerative diseases, making it a subject of extensive research.

The molecular structure of 923420-06-8 is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The methanesulfonyl group attached to the benzothiazole ring introduces a sulfonamide functionality, which is known for its ability to enhance bioavailability and stability in biological systems. Additionally, the presence of a piperazine ring further enhances the compound's pharmacokinetic properties by providing hydrogen bonding capabilities and increasing its lipophilicity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that 923420-06-8 exhibits high binding affinity towards several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound acts as a potent inhibitor of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

The diphenylethanolone moiety present in the molecule contributes to its ability to penetrate cellular membranes, thereby enhancing its bioavailability. This feature makes it an attractive candidate for drug delivery systems targeting chronic diseases such as cancer and Alzheimer's disease. Furthermore, the compound's sulfonamide group has been shown to exhibit anti-inflammatory properties, making it a potential candidate for treating inflammatory disorders.

Another area of active research involves the synthesis and optimization of analogs of 923420-06-8. By modifying the substituents on the benzothiazole and piperazine rings, researchers aim to enhance the compound's selectivity towards specific targets while minimizing off-target effects. For example, substituting the methanesulfonyl group with other electron-withdrawing groups has been shown to improve the compound's inhibitory activity against certain enzymes.

In terms of applications, 923420-06-8 has shown promise in preclinical models of cancer. A study conducted at the University of California San Francisco demonstrated that this compound induces apoptosis in human breast cancer cells by modulating the activity of key oncogenic pathways. These findings suggest that it could serve as a lead compound for developing novel anticancer therapies.

Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. Traditional methods often involve multi-step reactions with hazardous reagents; however, new approaches utilizing microwave-assisted synthesis or enzymatic catalysis have significantly reduced the environmental footprint associated with its production.

In conclusion, 1-(4-(4-Methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl)-2,2-diphenylethan-1-one (CAS No. 923420-06-8) represents a cutting-edge molecule with vast potential in drug discovery and development. Its unique structural features, combined with recent advances in computational modeling and synthetic chemistry, position it as a key player in addressing unmet medical needs across various therapeutic areas.